N,N-dimethyl-2-(2-methylphenoxy)acetamide
Overview
Description
N,N-dimethyl-2-(2-methylphenoxy)acetamide (DM2MPA) is a chemical compound used in a variety of scientific research applications. It is a white solid with a molecular weight of 239.29 g/mol and a melting point of 90-92 °C. DM2MPA is used in many different areas of research, such as biochemistry, physiology, and molecular biology. It is also used in laboratory experiments to study the effects of drugs on the body.
Scientific Research Applications
N,N-dimethyl-2-(2-methylphenoxy)acetamide is used in a variety of scientific research applications. It is used in biochemistry to study the effects of drugs on the body, as well as in molecular biology to study the mechanisms of action of drugs. It is also used in physiology to study the biochemical and physiological effects of drugs. N,N-dimethyl-2-(2-methylphenoxy)acetamide is also used in laboratory experiments to study the effects of drugs on the body, and to study the mechanisms of action of drugs.
Mechanism of Action
N,N-dimethyl-2-(2-methylphenoxy)acetamide is thought to act as an inhibitor of the enzyme cytochrome P450 2D6 (CYP2D6). CYP2D6 is an enzyme involved in the metabolism of drugs, and its inhibition can affect the pharmacokinetics and pharmacodynamics of drugs. N,N-dimethyl-2-(2-methylphenoxy)acetamide is thought to inhibit CYP2D6 by binding to its active site and preventing it from metabolizing drugs.
Biochemical and Physiological Effects
N,N-dimethyl-2-(2-methylphenoxy)acetamide has been found to have a number of biochemical and physiological effects. It has been shown to inhibit the enzyme CYP2D6, which can affect the pharmacokinetics and pharmacodynamics of drugs. It has also been found to have anti-inflammatory and anti-oxidant properties. In laboratory experiments, N,N-dimethyl-2-(2-methylphenoxy)acetamide has been found to inhibit the growth of cancer cells.
Advantages and Limitations for Lab Experiments
There are a number of advantages and limitations to using N,N-dimethyl-2-(2-methylphenoxy)acetamide in laboratory experiments. One of the advantages is that it is relatively easy to synthesize and can be isolated and purified by recrystallization. Another advantage is that it is relatively stable and can be stored for long periods of time without degradation. One of the limitations is that it is not very soluble in water, so it may not be suitable for experiments requiring aqueous solutions.
Future Directions
There are a number of potential future directions for research involving N,N-dimethyl-2-(2-methylphenoxy)acetamide. One potential direction is to further study its effects on the pharmacokinetics and pharmacodynamics of drugs. Another potential direction is to study its effects on cancer cells and its potential use as an anti-cancer agent. Other potential directions include further studies on its anti-inflammatory and anti-oxidant properties, as well as its potential use in drug delivery systems.
Synthesis Methods
N,N-dimethyl-2-(2-methylphenoxy)acetamide can be synthesized by a number of different methods. The most common method is the reaction of dimethyl 2-hydroxybenzoate with 2-methylphenol in the presence of an acid catalyst. This reaction produces N,N-dimethyl-2-(2-methylphenoxy)acetamide, which can then be isolated and purified by recrystallization. Other methods of synthesis include the reaction of dimethyl 2-hydroxybenzoate with 2-methylphenol in the presence of a base catalyst, or the reaction of dimethyl 2-hydroxybenzoate with 2-methylphenol in the presence of a sodium hydroxide solution.
properties
| { "Design of the Synthesis Pathway": "The synthesis of N,N-dimethyl-2-(2-methylphenoxy)acetamide can be achieved through a multi-step reaction pathway starting from commercially available starting materials.", "Starting Materials": [ "2-methylphenol", "2-bromoacetyl bromide", "dimethylamine", "sodium hydroxide", "diethyl ether", "hydrochloric acid", "sodium chloride", "sodium sulfate" ], "Reaction": [ "Step 1: 2-methylphenol is reacted with 2-bromoacetyl bromide in the presence of sodium hydroxide to form 2-(2-bromoacetyl)-6-methylphenol.", "Step 2: 2-(2-bromoacetyl)-6-methylphenol is then reacted with dimethylamine in diethyl ether to form N,N-dimethyl-2-(2-methylphenoxy)acetamide.", "Step 3: The product is then purified by washing with hydrochloric acid, sodium chloride, and sodium sulfate, followed by recrystallization from a suitable solvent." ] } | |
CAS RN |
29239-56-3 |
Product Name |
N,N-dimethyl-2-(2-methylphenoxy)acetamide |
Molecular Formula |
C11H15NO2 |
Molecular Weight |
193.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
